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Ethyl 5-acetyl-2-[4-(azepane-1-sulfonyl)benzamido]-4-methylthiophene-3-carboxylate Ethyl 5-acetyl-2-[4-(azepane-1-sulfonyl)benzamido]-4-methylthiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 6240-74-0
VCID: VC21337424
InChI: InChI=1S/C23H28N2O6S2/c1-4-31-23(28)19-15(2)20(16(3)26)32-22(19)24-21(27)17-9-11-18(12-10-17)33(29,30)25-13-7-5-6-8-14-25/h9-12H,4-8,13-14H2,1-3H3,(H,24,27)
SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)C)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCCC3
Molecular Formula: C23H28N2O6S2
Molecular Weight: 492.6 g/mol

Ethyl 5-acetyl-2-[4-(azepane-1-sulfonyl)benzamido]-4-methylthiophene-3-carboxylate

CAS No.: 6240-74-0

Cat. No.: VC21337424

Molecular Formula: C23H28N2O6S2

Molecular Weight: 492.6 g/mol

* For research use only. Not for human or veterinary use.

Ethyl 5-acetyl-2-[4-(azepane-1-sulfonyl)benzamido]-4-methylthiophene-3-carboxylate - 6240-74-0

Specification

CAS No. 6240-74-0
Molecular Formula C23H28N2O6S2
Molecular Weight 492.6 g/mol
IUPAC Name ethyl 5-acetyl-2-[[4-(azepan-1-ylsulfonyl)benzoyl]amino]-4-methylthiophene-3-carboxylate
Standard InChI InChI=1S/C23H28N2O6S2/c1-4-31-23(28)19-15(2)20(16(3)26)32-22(19)24-21(27)17-9-11-18(12-10-17)33(29,30)25-13-7-5-6-8-14-25/h9-12H,4-8,13-14H2,1-3H3,(H,24,27)
Standard InChI Key YRJRFSOUOQKLLJ-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(SC(=C1C)C(=O)C)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCCC3
Canonical SMILES CCOC(=O)C1=C(SC(=C1C)C(=O)C)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCCC3

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